Cas no 109063-87-8 (14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol,7-ethyl-1,2,4,5,6,7,8,9-octahydro-, (7R,14bS)- (9CI))
109063-87-8 structure
Product Name:14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol,7-ethyl-1,2,4,5,6,7,8,9-octahydro-, (7R,14bS)- (9CI)
CAS No:109063-87-8
MF:C19H26N2O
MW:298.422544956207
CID:174551
Update Time:2024-03-01
14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol,7-ethyl-1,2,4,5,6,7,8,9-octahydro-, (7R,14bS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol,7-ethyl-1,2,4,5,6,7,8,9-octahydro-, (7R,14bS)- (9CI)
- 14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol,7-ethyl-1,2,4,5,6,7,8,9-octahydro-, [7R-(7R*,14bS*)]-
- Strictanol
- 14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol, 7-ethyl-1,2,4,5,6,7,8,9-octahydro-, (7R,14bS)- (9CI)
- Quebrachamine 7-hydroxyindolenine
-
- Inchi: 1S/C19H26N2O/c1-2-18-9-5-12-21(14-18)13-11-19(22)15-6-3-4-7-16(15)20-17(19)8-10-18/h3-4,6-7,22H,2,5,8-14H2,1H3/t18-,19+/m1/s1
- InChI Key: QNNPSMFAKZAUMA-MOPGFXCFSA-N
- SMILES: N1C2=C(C=CC=C2)[C@@]2(O)CCN3C[C@](CC)(CCC3)CCC=12
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- XLogP3: 1.626
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 450.9±45.0 °C(Predicted)
- PSA: 52.54
- pka: 12.43±0.40(Predicted)
14bH-3,7-Methanoazacycloundecino[5,4-b]indol-14b-ol,7-ethyl-1,2,4,5,6,7,8,9-octahydro-, (7R,14bS)- (9CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles
- Natural Products and Extracts Plant Extracts Plant based Rhazya stricta
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